4-[(Dimethylamino)methylidene]-1H-2-benzopyran-1,3(4H)-dione

• CAS No.: 58399-95-4
• Molecular Formula: C12H11NO3
• Molecular Weight: 217.22 g/mol
• IUPAC Name: 4-(dimethylaminomethylidene)isochromene-1,3-dione
• InChI: InChI=1S/C12H11NO3/c1-13(2)7-10-8-5-3-4-6-9(8)11(14)16-12(10)15/h3-7H,1-2H3
• InChI Key: CBZMFUQBKWXWGV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=C1C2=CC=CC=C2C(=O)OC1=O

Description

4-[(Dimethylamino)methylidene]-1H-2-benzopyran-1,3(4H)-dione is a useful research compound. Its molecular formula is C12H11NO3 and its molecular weight is 217.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

100 ml of anhydrous DMF in a 1 liter round-bottomed, three necked flask (fitted with a drying tube containing drierite, and a 125 ml dropping funnel) is cooled in an ice-salt bath, and 31 ml of POCl3 is subsequently added over a period of half an hour while stirring the DMF. The 125 ml dropping funnel is replaced with a 150 ml dropping funnel, and a solution of 54 g of homopthalic acid in 100 ml of DMF is added to the flask over a period of one hour at <10° C. The reaction mixture is then stirred at room temperature until a yellow paste was formed, and then poured into ice water. The solid is collected by filtration, washed with water and dried to give 54 g of the title compound as a yellow solid, m.p. 137-40° C.